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Compound of Interest

Compound Name: Gold-195

Cat. No.: B1194844

A Note on Gold-195: Extensive review of current and historical medical literature reveals no
evidence of Gold-195 (Au-195) being used for seed implantation in prostate brachytherapy.
While the radioactive isotope Gold-198 was used historically, it has been largely superseded by
other isotopes due to factors including radiation safety and clinical outcomes.[1][2] The
following application notes and protocols detail the established methods for low-dose-rate
(LDR) prostate brachytherapy using the most commonly employed radioactive seeds: lodine-
125 (*23]), Palladium-103 (1°3Pd), and Cesium-131 (131Cs).

Introduction to Prostate Brachytherapy with
Permanent Seed Implantation

Prostate brachytherapy is a form of internal radiation therapy where small, radioactive sources
(seeds) are permanently placed within the prostate gland to deliver a concentrated dose of
radiation directly to the cancerous tissue while minimizing exposure to surrounding healthy
organs such as the bladder and rectum.[3][4] This technique, also known as low-dose-rate
(LDR) brachytherapy, is a well-established and effective treatment option for patients with
localized prostate cancer, particularly those with low to favorable intermediate-risk disease.[5]

[6]

The primary goal of LDR prostate brachytherapy is to deliver a sufficiently high dose of
radiation to eradicate cancerous cells. The choice of isotope depends on various factors,
including the tumor's characteristics and the physician's preference. The seeds emit radiation
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over several months as their radioactivity decays, and they remain in the prostate permanently.

[3]

Isotope Characteristics and Selection

The selection of the radioisotope is a critical step in treatment planning. The most commonly
used isotopes for permanent prostate brachytherapy are lodine-125, Palladium-103, and
Cesium-131.[5] Their physical properties are summarized in the table below.

Prescribed Dose

Isotope Half-Life Average Energy

(Monotherapy)
lodine-125 (1%]) 59.4 days 28 keV 145 Gy
Palladium-103 (1°3Pd) 17.0 days 21 keV 125 Gy
Cesium-131 (131Cs) 9.7 days 29 keV 115 Gy

Data sourced from multiple clinical guidelines and comparative studies.[7]

Experimental Protocols: A Step-by-Step Guide

The process of prostate brachytherapy using permanent seed implantation can be broken
down into several key stages, from patient selection to post-implant evaluation.

Patient Selection

Appropriate patient selection is crucial for successful outcomes. Generally, ideal candidates for
LDR brachytherapy as monotherapy present with:

Clinically localized prostate cancer (Stage T1-T2a)

Gleason score < 6

Prostate-Specific Antigen (PSA) level < 10 ng/mL

Good urinary function (IPSS < 12)

Prostate volume typically between 20 and 60 cc
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For patients with intermediate or high-risk disease, brachytherapy may be used in combination

with external beam radiation therapy (EBRT).[6]

Pre-Implantation Planning

The objective of this phase is to create a detailed, patient-specific plan for the placement of the

radioactive seeds.

e Volume Study: A transrectal ultrasound (TRUS) is performed to acquire detailed images of

the prostate gland.[3] These images are used to determine the precise size and shape of the
prostate, which is essential for calculating the number and placement of the seeds.

Dosimetry Planning: Specialized software is used to create a three-dimensional model of the
prostate. The radiation oncologist and medical physicist then develop a treatment plan that
specifies the exact location for each seed to ensure optimal dose distribution to the prostate
while minimizing radiation to the urethra, bladder, and rectum.[8]

Implantation Procedure

The seed implantation is a minimally invasive surgical procedure performed under anesthesia.

Anesthesia: The patient is typically given spinal or general anesthesia.

Positioning and Imaging: The patient is placed in the lithotomy position. A TRUS probe is
inserted into the rectum to provide real-time imaging of the prostate.

Template and Needle Insertion: A template grid is placed against the perineum (the area
between the scrotum and anus).[3] Thin, hollow needles are then inserted through the
template and into the prostate, guided by the live ultrasound images.

Seed Deposition: The radioactive seeds are deposited into the prostate through the needles
according to the pre-determined treatment plan.[3] The needles are then withdrawn, leaving
the seeds in place. Typically, between 50 and 100 seeds are implanted.[9]

Catheterization: A urinary catheter may be placed to help with urination during recovery.[9]

Post-Implantation Dosimetry
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Approximately 30 days after the procedure, a CT scan or MRI is performed. This allows the
clinical team to verify the final placement of the seeds and confirm that the actual radiation
dose delivered to the prostate matches the treatment plan. Adjustments are rarely necessary
but this step is crucial for quality assurance.

Quantitative Data and Clinical Outcomes

The effectiveness of prostate brachytherapy is well-documented, with high rates of cancer
control and long-term survival.

Outcome Measure lodine-125 Palladium-103 Cesium-131
5-Year Biochemical Comparable to I-125
>85% >85%
Control & Pd-103
10-Year Overall Long-term data still
. >85% >85% _
Survival maturing

) o ] o Potentially shorter
. Urinary irritation, Urinary irritation, _ .
Common Side Effects ] ] ] ] duration of urinary
erectile dysfunction erectile dysfunction
symptoms

Biochemical control is typically defined as the absence of a rise in PSA levels after treatment.
Data is aggregated from multiple large-scale studies.[6][10]

Visualizing the Workflow and Logical Relationships

The following diagrams illustrate the key processes in prostate brachytherapy with permanent
seed implantation.

Pre-Treatment Treatment Post-Treatment

Patient Selection Volume Study (TRUS) Dosimetry Planning Seed Implantation Post-Implant Dosimetry |—>| Long-Term Follow-Up
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Caption: A high-level workflow diagram illustrating the sequential stages of prostate
brachytherapy from patient selection to long-term follow-up.
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Caption: A detailed flowchart of the intraoperative steps involved in the permanent seed
implantation procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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